![molecular formula C32H42N8 B1609004 2,7,12,17-Tetra-tert-butyl-5,10,15,20-tetraaza-21H,23H-porphine CAS No. 64987-70-8](/img/structure/B1609004.png)
2,7,12,17-Tetra-tert-butyl-5,10,15,20-tetraaza-21H,23H-porphine
Overview
Description
2,7,12,17-Tetra-tert-butyl-5,10,15,20-tetraaza-21H,23H-porphine (TTBTP) is a type of azaporphyrin . It is known as a molecular organic semiconductor and has been intensively studied due to its unique properties . TTBTP films are polycrystalline with a tetragonal system .
Synthesis Analysis
TTBTP films were prepared using a thermal evaporation technique . In one study, TTBTP was used both alone in an acid medium and as a hybrid material with AuNPs in a water–DMSO acidified environment .Molecular Structure Analysis
The X-ray diffraction (XRD) of the powder showed that TTBTP is polycrystalline with a tetragonal system . The analysis of XRD pattern shows that the TTBTP film of thickness 55 nm has a crystallite size of 24.69 nm which tends to increase with the film thickness .Chemical Reactions Analysis
The current–density–voltage (J–V) characteristics of TTBTP films showed Ohmic drives in low voltage, whereas the space charge limited conductivity mechanism is familiar in the high voltage region .Physical And Chemical Properties Analysis
TTBTP is a near-infrared (nir) emitting dye and is hydrophobic in nature . Its thin films were reported to have a band gap of 1.75 eV, making them suitable for optoelectronic applications .Scientific Research Applications
Supramolecular Interactions
2,7,12,17-Tetra-tert-butyl-5,10,15,20-tetraaza-21H,23H-porphine exhibits notable interactions with fullerenes like C60 and C70. These interactions have been explored through UV-vis, fluorescence, and quantum chemical studies, revealing significant binding affinity and insights into supramolecular chemistry (Ray, Pal, & Bhattacharya, 2015).
Optical and Structural Properties
This compound's nanostructure thin films show potential for optoelectronic applications. Studies have demonstrated the influence of film thickness on its structural and optical properties, which are critical for applications like gas sensors (Al-Zubaidi, Elfaki, & Darwish, 2020).
Molecular Complexation
Research on non-covalent interactions between this compound and fullerene derivatives in different solvents provides insights into molecular complexation, a fundamental aspect of supramolecular chemistry (Ray & Bhattacharya, 2017).
Optoelectronic Applications
This compound's flexibility and properties make it suitable for optoelectronic applications. The formation of flexible nano-organic films and their characteristics have been extensively studied, indicating its potential in this field (Alsharari, Darwish, & Rashad, 2020).
Photovoltaic Device Application
Studies on the structural and electrical characterization of this compound films for photovoltaic device applications show promising results, especially in terms of photovoltage performance (Al-Ghamdi, Darwish, Hamdalla, & Abd El-Rahman, 2021).
Mechanism of Action
Properties
IUPAC Name |
4,9,14,19-tetratert-butyl-2,7,12,17,21,22,23,24-octazapentacyclo[16.2.1.13,6.18,11.113,16]tetracosa-1(21),2,4,6,8,10,12,14,16(22),17,19-undecaene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H42N8/c1-29(2,3)17-13-21-33-25(17)37-22-14-18(30(4,5)6)27(34-22)39-24-16-20(32(10,11)12)28(36-24)40-23-15-19(31(7,8)9)26(35-23)38-21/h13-16H,1-12H3,(H2,33,34,35,36,37,38,39,40) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKCJDGYFHWIGBO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC2=NC3=C(C=C(N3)N=C4C(=CC(=N4)N=C5C(=CC(=N5)N=C1N2)C(C)(C)C)C(C)(C)C)C(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H42N8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70392863 | |
Record name | 2,7,12,17-Tetra-tert-butyl-5,10,15,20-tetraaza-21H,23H-porphine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70392863 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
538.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
64987-70-8 | |
Record name | 2,7,12,17-Tetra-tert-butyl-5,10,15,20-tetraaza-21H,23H-porphine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70392863 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the notable optical properties of TBAP and how are they being utilized in sensing applications?
A1: TBAP exhibits distinct spectral changes upon interaction with specific analytes. [] Researchers have harnessed this property to develop optical sensors. For instance, TBAP in an acidic medium effectively detects chloramphenicol, a common antibiotic. [] When combined with gold nanoparticles (AuNPs), TBAP's sensitivity is further enhanced, enabling the detection of both chloramphenicol and cobalt ions (Co2+) in different media. [] This highlights the potential of TBAP-based materials for monitoring antibiotic levels and heavy metal contamination.
Q2: How does the structure of TBAP facilitate its interaction with fullerenes like C60 and C70?
A2: TBAP possesses a rigid structure and a shape-selective binding motif. [] These features contribute to its strong binding affinity for fullerenes, particularly C60. [] This interaction has been studied using UV-vis, fluorescence spectroscopy, and quantum chemical calculations, providing insights into the supramolecular forces at play. []
Q3: What are the potential applications of TBAP in optoelectronic devices?
A3: Several studies have explored the use of TBAP in optoelectronic applications. For example, researchers have fabricated and characterized TBAP-Copper Sulfide (CuS) films for photovoltaic applications. [] Additionally, the influence of film thickness on the structural and optical properties of TBAP nanostructure thin films has been investigated for potential use in optical devices. [] These studies suggest that TBAP, especially in its nanostructured form, holds promise for developing efficient and cost-effective optoelectronic devices.
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